(S)-(+)-JWH 073 N-(3-hydroxybutyl) metabolite
Overview
Description
JWH 073 is a potent cannabimimetic that has been identified as an adulterant in smoking mixtures. (S)-(+)-JWH 073 N-(3-hydroxybutyl) metabolite is a purified single enantiomer of a major metabolite of JWH 073, produced by human liver microsomes in vitro and detected, as a glucuronidated form, in urine. The biological actions of this metabolite are unknown.
Scientific Research Applications
Identification and Analysis in Urine Specimens : A study by Lovett et al. (2013) identified a predominant metabolite in urine specimens that test positive for naphthoylindole-based synthetic cannabinoids. This metabolite is related to JWH-073 and has been identified as a common metabolite for certain synthetic cannabinoids. The identification was done using mass spectrometry and liquid chromatographic techniques (Lovett et al., 2013).
Quantitative Measurement in Human Urine : Research by Chimalakonda et al. (2011) detailed the quantitative measurement of omega and omega-1 metabolites of JWH-018 and JWH-073 in human urine. They developed a liquid chromatography tandem mass spectrometry (LC-MS/MS) procedure for this purpose, highlighting the importance of these metabolites as biomarkers for synthetic cannabinoid use (Chimalakonda et al., 2011).
Clinical Validation of Detection Methods : Moran et al. (2011) validated a method for measuring urinary concentrations of JWH-018, JWH-073, and their metabolites. This research provides preliminary evidence for the clinical utility of these detection methods, emphasizing their importance in drug testing and forensic analysis (Moran et al., 2011).
Application in Forensic Cases : Ozturk et al. (2015) developed and validated a method for detecting and quantifying JWH-073 and its metabolites in blood and urine for real forensic cases. This research underscores the relevance of these metabolites in the forensic investigation of synthetic cannabinoid abuse (Ozturk et al., 2015).
Metabolite Comparison in Legal Cases : Jang et al. (2013) monitored urinary metabolites of JWH-018 and JWH-073 in legal cases, suggesting that detecting a few metabolites might not be sufficient to determine the ingestion of specific synthetic cannabinoids. This study highlights the complexity of metabolite patterns and their significance in legal and forensic contexts (Jang et al., 2013).
properties
Product Name |
(S)-(+)-JWH 073 N-(3-hydroxybutyl) metabolite |
|---|---|
Molecular Formula |
C23H21NO2 |
Molecular Weight |
343.4 |
InChI |
InChI=1S/C23H21NO2/c1-16(25)13-14-24-15-21(19-10-4-5-12-22(19)24)23(26)20-11-6-8-17-7-2-3-9-18(17)20/h2-12,15-16,25H,13-14H2,1H3/t16-/m0/s1 |
InChI Key |
YPRJGJFJMZOUSH-INIZCTEOSA-N |
SMILES |
O=C(C1=CN(CC[C@@H](O)C)C2=C1C=CC=C2)C3=C4C(C=CC=C4)=CC=C3 |
synonyms |
(1-(3-hydroxybutyl)-1H-indol-3-yl)(naphthalen-1-yl)methanone |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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